Cas no 445014-15-3 ((4-Cyano-2-methoxy-phenoxy)-acetic acid ethyl ester)

• Product Name: (4-Cyano-2-methoxy-phenoxy)-acetic acid ethyl ester
• CAS No: 445014-15-3
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• CID: 3057875
• PubChem ID: 841433
• Update Time: 2025-06-08

(4-Cyano-2-methoxy-phenoxy)-acetic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• (4-Cyano-2-methoxy-phenoxy)-acetic acid ethyl ester
• 445014-15-3
• STK400660
• Ethyl 2-(4-cyano-2-methoxy-phenoxy)acetate
• ethyl2-(4-cyano-2-methoxyphenoxy)acetate
• AKOS000186029
• ethyl (4-cyano-2-methoxyphenoxy)acetate
• CS-0299169
• G21176
• EN300-42670
• ethyl 2-(4-cyano-2-methoxyphenoxy)acetate
• AK-968/40710032
• Z54599168

• MDL： MFCD02256122
• Inchi： 1S/C12H13NO4/c1-3-16-12(14)8-17-10-5-4-9(7-13)6-11(10)15-2/h4-6H,3,8H2,1-2H3
• InChI Key： YFIBUTGXDJDGKK-UHFFFAOYSA-N
• SMILES： O(CC(=O)OCC)C1C=CC(C#N)=CC=1OC

Computed Properties

• Exact Mass: 235.08445790Da
• Monoisotopic Mass: 235.08445790Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 68.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on (4-Cyano-2-methoxy-phenoxy)-acetic acid ethyl ester

Introduction to (4-Cyano-2-methoxy-phenoxy)-acetic acid ethyl ester (CAS No. 445014-15-3)

(4-Cyano-2-methoxy-phenoxy)-acetic acid ethyl ester (CAS No. 445014-15-3) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which includes a cyano group, a methoxy group, and an ethyl ester moiety. These functional groups contribute to its diverse chemical properties and potential biological activities.

The chemical formula of (4-Cyano-2-methoxy-phenoxy)-acetic acid ethyl ester is C₁₂H₁₃NO₄. The molecular weight is approximately 239.23 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its solubility in water is limited, which can be advantageous in certain applications where controlled solubility is required.

In recent years, (4-Cyano-2-methoxy-phenoxy)-acetic acid ethyl ester has garnered attention due to its potential as an intermediate in the synthesis of various pharmaceuticals and agrochemicals. The cyano group in the molecule can be readily converted into other functional groups through chemical reactions, making it a valuable building block in synthetic chemistry. For instance, the cyano group can be hydrolyzed to form a carboxylic acid or reduced to an amine, both of which are important functionalities in drug design and development.

One of the key areas of research involving (4-Cyano-2-methoxy-phenoxy)-acetic acid ethyl ester is its potential as a precursor for the synthesis of novel anti-inflammatory agents. Inflammation is a complex biological response that plays a crucial role in various diseases, including arthritis, asthma, and cardiovascular disorders. Studies have shown that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX).

Another promising application of (4-Cyano-2-methoxy-phenoxy)-acetic acid ethyl ester is in the development of herbicides. The phenoxy moiety in the molecule is known to have herbicidal properties, making it an attractive candidate for the synthesis of new herbicides with improved efficacy and reduced environmental impact. Recent research has focused on optimizing the structure of this compound to enhance its selectivity towards specific weed species while minimizing harm to crops.

The methoxy group in (4-Cyano-2-methoxy-phenoxy)-acetic acid ethyl ester also plays a significant role in modulating its biological activity. Methoxy groups are known to increase lipophilicity and improve membrane permeability, which can enhance the bioavailability and efficacy of the compound. This property makes it particularly useful in the design of drugs that need to cross biological membranes to exert their therapeutic effects.

In addition to its pharmaceutical and agricultural applications, (4-Cyano-2-methoxy-phenoxy)-acetic acid ethyl ester has been explored for its potential as a ligand in coordination chemistry. The presence of multiple functional groups allows it to form stable complexes with various metal ions, which can be utilized in catalysis, materials science, and sensing applications. For example, complexes formed with transition metals have shown promise as catalysts for asymmetric synthesis reactions, which are essential for producing enantiomerically pure compounds used in pharmaceuticals.

The safety profile of (4-Cyano-2-methoxy-phenoxy)-acetic acid ethyl ester

In conclusion, (4-Cyano-2-methoxy-phenoxy)-acetic acid ethyl ester (CAS No. 445014-15-3) is a multifunctional compound with a wide range of potential applications in chemistry, biology, and pharmaceuticals. Its unique molecular structure provides a foundation for further research and development into novel drugs, herbicides, and catalytic materials. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.